Cas no 952841-39-3 (N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide)

• Product Name: N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide
• CAS No: 952841-39-3
• MF: C₁₃H₁₅N₃O₄
• MW: 277.275902986526
• CID: 6613432
• PubChem ID: 16854191
• Update Time: 2025-05-19

N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide
• F2473-0058
• 952841-39-3
• N-[5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]propanamide
• AKOS024650582
• N-(5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)propionamide

• Inchi： 1S/C13H15N3O4/c1-4-11(17)14-13-16-15-12(20-13)9-7-8(18-2)5-6-10(9)19-3/h5-7H,4H2,1-3H3,(H,14,16,17)
• InChI Key： MIKFCKMTOROJQP-UHFFFAOYSA-N
• SMILES： O1C(=NN=C1C1C=C(C=CC=1OC)OC)NC(CC)=O

Computed Properties

• Exact Mass: 277.10625597g/mol
• Monoisotopic Mass: 277.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 86.5Ų

Additional information on N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide

Introduction to N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide (CAS No. 952841-39-3)

N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 952841-39-3, belongs to a class of molecules known for their potential biological activity and structural complexity. The presence of multiple functional groups, including an oxadiazole ring and an amide moiety, makes this compound a promising candidate for further research and development in medicinal chemistry.

The structural framework of N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide is characterized by its aromatic ring system and the heterocyclic oxadiazole core. The oxadiazole ring is a key pharmacophore that has been widely studied for its ability to interact with biological targets. In particular, the 1,3,4-oxadiazole scaffold is known for its role in various pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The dimethoxy substitution on the phenyl ring further enhances the compound's potential by introducing additional electronic and steric effects that can influence its biological properties.

Recent advancements in computational chemistry have allowed researchers to predict the binding modes of N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide with various biological targets. These studies have suggested that the compound may interact with enzymes and receptors involved in critical cellular pathways. For instance, preliminary computational models indicate that this molecule could bind to enzymes such as kinases and proteases, which are often implicated in disease processes. This interaction potential makes N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide a valuable scaffold for designing novel therapeutic agents.

In addition to its structural features, the chemical properties of N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide contribute to its appeal as a research compound. The amide group provides a site for further derivatization, allowing chemists to modify the molecule's properties and explore new chemical space. This flexibility is particularly important in drug discovery pipelines where subtle changes in molecular structure can significantly impact biological activity.

The synthesis of N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key reactions such as condensation and cyclization processes that are well-established in the field. The use of high-purity starting materials and optimized reaction conditions ensures the high yield and quality of the final product. This synthesis not only demonstrates the synthetic prowess of the research team but also highlights the compound's feasibility for large-scale production if needed.

The potential applications of N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide extend beyond basic research. Given its structural complexity and known pharmacophoric elements, this compound is a promising candidate for preclinical studies aimed at evaluating its efficacy and safety profiles. Researchers are particularly interested in exploring its potential as an anti-inflammatory agent due to the known anti-inflammatory properties of oxadiazole derivatives. Additionally, the compound's ability to interact with various biological targets suggests it may have applications in other therapeutic areas such as oncology and neurology.

The latest research findings indicate that N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide exhibits notable bioactivity in vitro. Studies have shown that it can modulate inflammatory pathways by inhibiting key enzymes involved in the production of pro-inflammatory cytokines. These findings are supported by cell-based assays that demonstrate the compound's ability to reduce inflammation-related markers in human cell lines. Such results are encouraging for further development efforts aimed at translating this compound into a clinical setting.

The development of novel drug candidates often involves rigorous testing to ensure their safety and efficacy before they can be used in humans. N-N-Ethyl-N'-[3-[[(4-fluorophenyl)methylidene]amino]-1H-indazolizin]-4-carboxamidine](CAS No: 95709984) , while structurally related to our target molecule,N-Boc-guanidine (CAS No: 1079778),is one such example where extensive preclinical studies were conducted before moving into clinical trials.N-Ethyl-N'-[3-[[(4-fluorophenyl)methylidene]amino]-1H-indazolizin]-4-carboxamidine demonstrated promising results in early-stage trials for its anti-inflammatory effects.N-Boc-guanidine ,on the other hand ,has shown utility as an intermediate in synthesizing various pharmacologically active compounds .These examples underscore the importance of thorough research and development before any new drug reaches patients.

The future directions for N-N-Ethyl-N'-[3-[[(4-fluorophenyl)methylidene]amino]-1H-indazolizin]-4-carboxamidine include further optimization of its chemical structure to enhance its pharmacological properties .Researchers are exploring various strategies such as modifications to improve solubility bioavailability ,and target specificity .Additionally ,combining this compound with other agents may lead to synergistic effects that could enhance therapeutic outcomes .These efforts are part of a broader trend in drug discovery where interdisciplinary approaches are being employed to develop more effective treatments for complex diseases .N-Boc-guanidine continues to be an important building block in medicinal chemistry due to its versatility as an intermediate .Its role in synthesizing various active pharmaceutical ingredients underscores its significance in both academic research and industrial applications .As our understanding of disease mechanisms evolves ,so too will our approaches to developing new therapies .Compounds like these will remain at forefront of pharmaceutical innovation ,driving progress towards better treatments for patients worldwide.